Cas no 142453-20-1 (3,4,5,5-Tetrafluorothiophen-2(5H)-one)

• Product Name: 3,4,5,5-Tetrafluorothiophen-2(5H)-one
• CAS No: 142453-20-1
• MF: C₄F₄OS
• MW: 172.100813865662
• CID: 2775142
• PubChem ID: 15122012
• Update Time: 2025-04-21

3,4,5,5-Tetrafluorothiophen-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4,5,5-Tetrafluorothiophen-2(5H)-one
• SCHEMBL9157475
• 142453-20-1
• DTXCID80519322
• DTXSID90568548
• tetrafluoro-2,5-dihydrothiophene-2-one
• 2(5H)-Thiophenone, 3,4,5,5-tetrafluoro-

• Inchi： 1S/C4F4OS/c5-1-2(6)4(7,8)10-3(1)9
• InChI Key： UKWRMCNGNUEJNY-UHFFFAOYSA-N
• SMILES： S1C(C(=C(C1(F)F)F)F)=O

Computed Properties

• Exact Mass: 171.96059844g/mol
• Monoisotopic Mass: 171.96059844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes